Cas no 81022-34-6 (2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 81022-34-6
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• CID: 1075967
• PubChem ID: 3480643
• Update Time: 2025-04-20

2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid
• 2-(4-chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylic acid
• 2-(4-chlorophenyl)-5-methyltriazole-4-carboxylic acid
• CS-0117227
• 81022-34-6
• AKOS000302254
• 2-(4-chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carboxylicacid
• SCHEMBL6314841
• NUKGCQCRPBZDMM-UHFFFAOYSA-N
• STL412005
• 2-(4-chlorophenyl)-5-methyl-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD00974812
• Inchi： 1S/C10H8ClN3O2/c1-6-9(10(15)16)13-14(12-6)8-4-2-7(11)3-5-8/h2-5H,1H3,(H,15,16)
• InChI Key： NUKGCQCRPBZDMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1N=C(C(=O)O)C(C)=N1

Computed Properties

• Exact Mass: 237.0305042g/mol
• Monoisotopic Mass: 237.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 453.8±55.0 °C at 760 mmHg
• Flash Point: 228.3±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Chloro-phenyl)-5-methyl-2H-[1,2,3]triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles